Cas no 1000933-31-2 (N-(Pyridin-3-ylmethyl)aminosulfonamide)

• Product Name: N-(Pyridin-3-ylmethyl)aminosulfonamide
• CAS No: 1000933-31-2
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• MDL: MFCD09971496
• CID: 4558559
• PubChem ID: 21041241
• Update Time: 2025-06-10

N-(Pyridin-3-ylmethyl)aminosulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-3-ylmethyl)sulfamide
• N-(pyridin-3-ylmethyl)aminosulfonamide
• 3-[(sulfamoylamino)methyl]pyridine
• N-(3-Pyridinylmethyl)sulfamide
• N-[(pyridin-3-yl)methyl]aminosulfonamide
• Z300110264
• 1000933-31-2
• AKOS009161071
• EN300-31484
• G32942
• SCHEMBL14380633
• N-(Pyridin-3-ylmethyl)aminosulfonamide

• MDL： MFCD09971496
• Inchi： 1S/C6H9N3O2S/c7-12(10,11)9-5-6-2-1-3-8-4-6/h1-4,9H,5H2,(H2,7,10,11)
• InChI Key： VGICHQWDAIZSLB-UHFFFAOYSA-N
• SMILES： S(N)(NCC1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 187.041548g/mol
• Monoisotopic Mass: 187.041548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 187.22g/mol
• XLogP3: -0.9
• Topological Polar Surface Area: 93.5

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 406.7±47.0 °C at 760 mmHg
• Flash Point: 199.8±29.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(Pyridin-3-ylmethyl)aminosulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(Pyridin-3-ylmethyl)aminosulfonamide

Professional Introduction to N-(Pyridin-3-ylmethyl)aminosulfonamide (CAS No. 1000933-31-2)

N-(Pyridin-3-ylmethyl)aminosulfonamide, with the CAS number 1000933-31-2, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a pyridine ring and an aminosulfonamide moiety makes it a versatile scaffold for designing novel therapeutic agents.

The Pyridin-3-ylmethyl group is a key feature of this compound, contributing to its ability to interact with biological targets in various ways. Pyridine derivatives are well-known for their role in medicinal chemistry due to their ability to form hydrogen bonds and coordinate with metal ions, which can be exploited for the development of drugs targeting enzymes and receptors. The aminosulfonamide moiety further enhances the compound's potential by providing a site for further functionalization, allowing for the creation of more complex molecules with tailored biological activities.

Recent research has highlighted the importance of sulfonamide derivatives in the development of new drugs. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an aminosulfonamide group into a molecule can significantly enhance its pharmacological profile, making it a valuable component in drug design.

In the context of contemporary pharmaceutical research, N-(Pyridin-3-ylmethyl)aminosulfonamide has been studied for its potential as an intermediate in the synthesis of more complex drug molecules. The compound's structural features make it an attractive candidate for further derivatization, allowing researchers to explore new therapeutic avenues. For instance, modifications to the pyridine ring or the aminosulfonamide group can lead to compounds with enhanced binding affinity or improved metabolic stability.

One of the most promising applications of N-(Pyridin-3-ylmethyl)aminosulfonamide is in the field of oncology. Studies have shown that sulfonamide derivatives can inhibit key enzymes involved in cancer cell proliferation and survival. The Pyridin-3-ylmethyl group, in particular, has been found to enhance the solubility and bioavailability of sulfonamide-based drugs, making them more effective in vivo. This has led to several clinical trials exploring the use of such compounds as anticancer agents.

The compound's potential also extends to other therapeutic areas. For example, researchers have investigated its use in the treatment of infectious diseases, where sulfonamides are known for their antimicrobial properties. Additionally, N-(Pyridin-3-ylmethyl)aminosulfonamide has been explored as a component in drugs targeting neurological disorders. The ability of pyridine derivatives to cross the blood-brain barrier suggests that they could be useful in developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of N-(Pyridin-3-ylmethyl)aminosulfonamide involves several key steps that highlight its complexity and the expertise required to produce it on an industrial scale. The process typically begins with the preparation of a pyridine derivative, followed by functionalization at the 3-position with a methyl group. This intermediate is then reacted with an appropriate sulfonamide precursor to form the final product. Each step requires precise control over reaction conditions to ensure high yield and purity.

The chemical properties of N-(Pyridin-3-ylmethyl)aminosulfonamide make it a valuable tool for researchers studying drug interactions at the molecular level. Its ability to form stable complexes with biological targets allows for detailed structural analysis using spectroscopic techniques such as nuclear magnetic resonance (NMR) and X-ray crystallography. These studies provide crucial insights into how drugs interact with their targets and can guide the development of more effective therapeutic agents.

In conclusion, N-(Pyridin-3-ylmethyl)aminosulfonamide (CAS No. 1000933-31-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for further exploration in various therapeutic areas, including oncology, infectious diseases, and neurological disorders. The ongoing research into this compound underscores its importance as a building block for novel drug molecules and highlights the continued need for innovation in medicinal chemistry.